Cas no 1805427-60-4 (2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805427-60-4
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4878210
• Update Time: 2025-05-24

2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-2-5(9(12,13)14)7(8(10)11)16-6(4)3-15/h2,8H,1H3
• InChI Key： AKAPWNOLSPCQDP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C#N)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805427-60-4)

2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine, identified by its CAS number 1805427-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its cyano, difluoromethyl, and trifluoromethyl substituents, contribute to its distinctive chemical properties and potential utility in various chemical syntheses.

The significance of 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine lies in its potential as a building block for the development of novel pharmaceuticals and agrochemicals. The presence of multiple fluorinated groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in creating bioactive molecules with improved pharmacokinetic profiles.

In the realm of academic research, 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine has been explored as a precursor in the synthesis of various biologically active intermediates. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in targeted cancer therapies. The cyano group provides a site for further functionalization, enabling the attachment of pharmacophoric units that enhance binding affinity to biological targets. This flexibility makes it a valuable asset in drug discovery pipelines.

The agrochemical industry has also shown interest in 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine due to its potential as an intermediate in the synthesis of advanced pesticides and herbicides. The fluorinated substituents contribute to the compound's resistance to degradation, ensuring prolonged efficacy in field applications. Furthermore, its structural motif is reminiscent of known bioactive agrochemicals, suggesting that it may serve as a scaffold for developing next-generation crop protection agents.

From a synthetic chemistry perspective, 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine presents an intriguing challenge for chemists seeking innovative synthetic routes. The combination of electron-withdrawing and lipophilic groups necessitates careful optimization of reaction conditions to achieve high yields and purity. Recent publications have reported novel methodologies for the efficient synthesis of this compound, leveraging transition metal catalysis and fluorination techniques to enhance reaction efficiency.

The pharmacological properties of 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine have been subjects of extensive investigation. Preliminary studies suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The trifluoromethyl group, in particular, has been associated with enhanced binding interactions due to its ability to modulate electronic properties and steric hindrance around the target site. These findings underscore the compound's potential as a lead molecule for further development.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805427-60-4) represents a promising compound with multifaceted applications in pharmaceuticals and agrochemicals. Its unique structural features and demonstrated utility in synthetic chemistry make it a valuable asset for researchers seeking to develop innovative bioactive molecules. As our understanding of fluorinated pyridines continues to evolve, it is anticipated that this compound will play an increasingly significant role in future chemical and biological research.